Cas no 1880499-90-0 (tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate)
tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-7086934
- 1880499-90-0
- tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate
-
- Inchi: 1S/C11H16ClNO2S/c1-11(2,3)15-10(14)13-7-6-8-4-5-9(12)16-8/h4-5H,6-7H2,1-3H3,(H,13,14)
- InChI Key: ZWVJMBKCVTWUTK-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(CCNC(=O)OC(C)(C)C)S1
Computed Properties
- Exact Mass: 261.0590276g/mol
- Monoisotopic Mass: 261.0590276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 66.6Ų
tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7086934-0.05g |
tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate |
1880499-90-0 | 0.05g |
$563.0 | 2023-05-24 | ||
| Enamine | EN300-7086934-0.1g |
tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate |
1880499-90-0 | 0.1g |
$591.0 | 2023-05-24 | ||
| Enamine | EN300-7086934-0.25g |
tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate |
1880499-90-0 | 0.25g |
$617.0 | 2023-05-24 | ||
| Enamine | EN300-7086934-0.5g |
tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate |
1880499-90-0 | 0.5g |
$645.0 | 2023-05-24 | ||
| Enamine | EN300-7086934-1.0g |
tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate |
1880499-90-0 | 1g |
$671.0 | 2023-05-24 | ||
| Enamine | EN300-7086934-2.5g |
tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate |
1880499-90-0 | 2.5g |
$1315.0 | 2023-05-24 | ||
| Enamine | EN300-7086934-5.0g |
tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate |
1880499-90-0 | 5g |
$1945.0 | 2023-05-24 | ||
| Enamine | EN300-7086934-10.0g |
tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate |
1880499-90-0 | 10g |
$2884.0 | 2023-05-24 |
tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate
Introduction to tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate (CAS No. 1880499-90-0)
tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate, identified by its Chemical Abstracts Service (CAS) number 1880499-90-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a 5-chlorothiophen-2-yl moiety, contribute to its unique chemical properties and biological interactions, making it a subject of considerable interest in ongoing research.
The tert-butyl group is a branched alkyl group that enhances the lipophilicity of the molecule, facilitating its membrane penetration and interaction with biological targets. This feature is particularly valuable in drug design, as it can improve the compound's bioavailability and target specificity. On the other hand, the 5-chlorothiophen-2-yl substituent introduces a heterocyclic aromatic ring system that is known to exhibit various pharmacological effects. Thiophene derivatives are widely studied for their antimicrobial, anti-inflammatory, and anticancer properties, making this moiety a promising candidate for developing novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate and biological targets. These studies have highlighted the compound's potential as an inhibitor of specific enzymes and receptors involved in critical cellular pathways. For instance, preliminary research suggests that this carbamate derivative may interact with enzymes such as kinases and proteases, which are often implicated in diseases like cancer and neurodegeneration. The ability to modulate these enzymatic activities could lead to the development of novel drugs with improved efficacy and reduced side effects.
The synthesis of tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 5-chlorothiophen-2-yl group necessitates careful handling to prevent unwanted side reactions, such as dechlorination or ring opening. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic framework efficiently. These methods not only enhance the synthetic pathway but also improve the overall quality of the final product.
In vitro studies have begun to unravel the pharmacological profile of tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate. Initial experiments indicate that this compound exhibits significant inhibitory activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action appears to involve disruption of critical signaling pathways that drive tumor growth and progression. Additionally, preliminary toxicity assays have shown that the compound exhibits moderate solubility in aqueous media, which could influence its pharmacokinetic properties in vivo.
The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate. By analyzing large datasets of chemical structures and biological activities, computational models can predict the potential efficacy of new compounds with remarkable accuracy. These models have been instrumental in identifying key structural features that enhance binding affinity and selectivity for target proteins. As a result, researchers can now optimize synthetic routes more efficiently, reducing both time-to-market and development costs.
The role of 5-chlorothiophen-2-yl derivatives in medicinal chemistry cannot be overstated. Thiophene-based compounds have shown promise in various therapeutic areas due to their ability to interact with biological targets in multiple ways. The chlorine atom at position 5 further modulates these interactions by introducing electrophilic centers that can engage in nucleophilic aromatic substitution reactions or participate in hydrogen bonding networks. Such versatility makes thiophene derivatives valuable scaffolds for designing next-generation drugs.
Future research on tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate will likely focus on refining its pharmacological properties through structure-based drug design. By leveraging high-resolution crystallography and nuclear magnetic resonance (NMR) spectroscopy, scientists can obtain detailed structural information about how this compound interacts with its biological targets at an atomic level. This knowledge will guide efforts to optimize its potency, selectivity, and pharmacokinetic profile.
The development of novel carbamate-based drugs represents a significant advancement in modern medicine. Carbamates are known for their stability under physiological conditions and their ability to form stable complexes with biological targets. These characteristics make them ideal candidates for long-lasting therapeutic effects with minimal degradation within the body. As research continues to uncover new applications for carbamates like tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate, their role in treating complex diseases will undoubtedly expand.
In conclusion,tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate (CAS No. 1880499-90-0) is a multifaceted compound with promising applications in pharmaceutical chemistry and medicinal biology. Its unique structural features, combined with recent advancements in synthetic methodologies and computational drug design, position it as a valuable candidate for further investigation. As research progresses, this compound holds great potential for contributing to the development of novel therapeutic agents that address unmet medical needs.
1880499-90-0 (tert-butyl N-[2-(5-chlorothiophen-2-yl)ethyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)